2-[(6-Oxo-6h-pyrimido[2,1-b]quinazolin-2-yl)amino]benzoic acid

• IUPAC Name: 2-[(6-oxopyrimido[2,1-b]quinazolin-2-yl)amino]benzoic acid
• InChI: InChI=1S/C18H12N4O3/c23-16-11-5-1-3-7-13(11)20-18-21-15(9-10-22(16)18)19-14-8-4-2-6-12(14)17(24)25/h1-10H,(H,24,25)(H,19,20,21)
• InChI Key: HOSTXHKWYSIHAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N3C=CC(=NC3=N2)NC4=CC=CC=C4C(=O)O
• Molecular Formula: C18H12N4O3
• Molecular Weight: 332.3 g/mol

Description

“2-[(6-Oxo-6h-pyrimido[2,1-b]quinazolin-2-yl)amino]benzoic acid” is a chemical compound with the molecular formula C18H12N4O3. It is a derivative of pyrimido[1,2-a]benzimidazoles, which are nitrogen-containing heterocyclic compounds. These compounds form the basis of many natural and synthetic biologically active substances.

Synthesis Analysis

The synthesis of pyrimido[1,2-a]benzimidazoles has received considerable attention due to their wide spectrum of biological activity and numerous therapeutic applications in medicine. A Michael addition-type reaction has been proposed for the formation of similar products, in which the exocyclic amino group of the amino-pyrimidine attacks the active CC double bond of enaminone.

Molecular Structure Analysis

The molecules of similar compounds are in 1H-tautomeric form. N(1)-H…N(11) hydrogen bonds join molecules of the free base into dimers, which enable tautomeric rearrangement.

Chemical Reactions Analysis

The reactivity of the substituents attached to the pyrimidopyrimidine skeleton, including thione and amide groups, nucleophilic substitutions, condensations, ring transformations, and coordination chemistry, has been studied.

Physical And Chemical Properties Analysis

The molecular formula of “2-[(6-Oxo-6h-pyrimido[2,1-b]quinazolin-2-yl)amino]benzoic acid” is C18H12N4O3, with an average mass of 332.313 Da and a monoisotopic mass of 332.090942 Da.

Mechanism of Action

While the specific mechanism of action for “2-[(6-Oxo-6h-pyrimido[2,1-b]quinazolin-2-yl)amino]benzoic acid” is not mentioned in the retrieved sources, it’s worth noting that similar nitrogenous heterocycles have been found to exhibit a broad spectrum of biological activity, including antiviral action.

Future Directions

The future directions in the research of similar compounds involve the synthesis and study of biological activity of new derivatives. These compounds have numerous therapeutic applications in medicine, and their chemistry is of great practical importance.